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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of the heterobifunctional crosslinker SANPAH (N-Succinimidyl-6-(4'-azido-2'-
nitrophenylamino)hexanoate) in dimethyl sulfoxide (DMSQO). SANPAH is a valuable reagent for
bioconjugation and surface modification applications.

Introduction to SANPAH

SANPAH (N-Succinimidyl-6-(4'-azido-2'-nitrophenylamino)hexanoate) is a heterobifunctional
crosslinking agent. It contains two reactive moieties: an N-hydroxysuccinimide (NHS) ester and
a photoactivatable nitrophenyl azide group. The NHS ester reacts with primary amines, such as
those found on the side chains of lysine residues in proteins, to form stable amide bonds. The
nitrophenyl azide group, upon activation by UV light, forms a highly reactive nitrene that can
insert into C-H and N-H bonds, enabling covalent conjugation to a wide range of molecules and
surfaces.

Unlike its water-soluble counterpart, Sulfo-SANPAH, SANPAH lacks a sulfonate group, making
it hydrophobic and thus requiring organic solvents like DMSO for solubilization. This property
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can be advantageous for applications involving non-agueous environments or for penetrating

cell membranes.

Quantitative Data Summary

The following tables summarize the key quantitative data for SANPAH and the recommended

conditions for its stock solutions in DMSO.

Table 1. Chemical and Physical Properties of SANPAH

Property

Value

Reference

Chemical Name

N-Succinimidyl-6-(4'-azido-2'-

nitrophenylamino)hexanoate

[1]2]

SANPAH, 6-(4'-Azido-2'-

Synonyms nitrophenylamino)hexanoic [1112]
acid N-succinimidyl ester

CAS Number 64309-05-3 [1]

Molecular Formula C16H18N6Os6 [1]

Molecular Weight 390.35 g/mol
Light yellow to brown

Appearance [1]
powder/crystal

Purity >95.0% (HPLC) [2]

Table 2: Recommended Parameters for SANPAH Stock Solutions in DMSO
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Parameter Recommendation Rationale/Remarks
Minimizes hydrolysis of the
) NHS ester. DMSO is
Anhydrous/Molecular Biology ]
Solvent hygroscopic; use of a fresh,

Grade DMSO

sealed bottle is recommended.

[3]

Recommended Stock

Concentration

10-50 mM

Provides a concentrated stock
for dilution into aqueous
reaction buffers while
minimizing the final DMSO

concentration.

Storage Temperature

-20°C or -80°C

Protects from degradation.
-80°C is preferred for long-

term storage.[3]

Storage Conditions

Store in small aliquots,
desiccated, and protected from
light.

Aliquoting minimizes freeze-
thaw cycles. The azide group
is light-sensitive. The NHS

ester is moisture-sensitive.[3]

[4]

Shelf-life of Stock Solution

1-2 months at -20°C (in
anhydrous DMSO)

Stability is dependent on the
purity of DMSO and the
exclusion of moisture. It is best
practice to prepare fresh
solutions.[3][5]

Experimental Protocols
Materials and Equipment

e SANPAH powder

¢ Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

» Sterile, conical microcentrifuge tubes (amber or covered in foil)
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Calibrated micropipettes and sterile tips
Vortex mixer
Analytical balance

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Protocol for Preparing a 10 mM SANPAH Stock Solution
in DMSO

Equilibrate SANPAH to Room Temperature: Before opening, allow the vial of SANPAH
powder to equilibrate to room temperature for at least 15-20 minutes. This prevents
condensation of moisture inside the vial, which can hydrolyze the NHS ester.[4]

Weigh SANPAH: In a fume hood, carefully weigh out the desired amount of SANPAH
powder. For a 1 mL of a 10 mM stock solution, you will need 3.90 mg of SANPAH (Molecular
Weight = 390.35 g/mol).

Add DMSO: Add the calculated amount of anhydrous DMSO to the vial containing the
SANPAH powder.

Dissolve SANPAH: Vortex the solution until the SANPAH is completely dissolved. The
solution should be clear.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber
microcentrifuge tubes or tubes wrapped in aluminum foil to protect from light. Store the
aliquots at -20°C or -80°C.

Note: It is highly recommended to prepare fresh SANPAH solutions immediately before use.

The NHS ester moiety is susceptible to hydrolysis, and the stability of the solution can be

compromised over time, even when stored in anhydrous DMSO.[3]

Mandatory Visualizations
SANPAH Crosslinking Mechanism
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SANPAH pH 7-9
(NHS Ester + Aryl Azide)

Stable Amide Bond Photocrosslinking

(Protein-NH-CO-Linker)

Primary Amine contains

(e.g., Protein-NH2)

reacts with

Covalent Bond
(Target-Linker-Protein)

Reactive Nitrene Intermediate

Target Molecule
(C-H, N-H bonds)

UV Light
(320-350 nm)
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Stock Solution Preparation

Prepare SANPAH in DMSO

Amine Reaction

Add SANPAH-DMSO to Protein Solution
(pH 7-9)

Incubate in the dark
(RT, 30-60 min)

Remove excess SANPAH
(e.g., dialysis, gel filtration)

Photocrosslinking

Add activated protein to target substrate

Expose to UV light
(320-350 nm)

Wash to remove unbound protein

Immobilized Protein

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8231051/docs?utm_src=pdf-body-img#preparing-sanpah-stock-solutions-in-dmso-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8231051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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